Cas no 62116-89-6 (Benzeneoctanal)

Benzeneoctanal structure
Benzeneoctanal structure
Product Name:Benzeneoctanal
CAS No:62116-89-6
MF:C14H20O
MW:204.308004379272
CID:457528
PubChem ID:11138210
Update Time:2025-04-19

Benzeneoctanal Chemical and Physical Properties

Names and Identifiers

    • Benzeneoctanal
    • 8-phenyloctanal
    • SCHEMBL3959220
    • 62116-89-6
    • DTXSID00456588
    • Inchi: 1S/C14H20O/c15-13-9-4-2-1-3-6-10-14-11-7-5-8-12-14/h5,7-8,11-13H,1-4,6,9-10H2
    • InChI Key: QHMWAGMIISEFEO-UHFFFAOYSA-N
    • SMILES: O=CCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.1515
  • Monoisotopic Mass: 204.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Benzeneoctanal Related Literature

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